Ethyl 4-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]benzoate

• IUPAC Name: ethyl 4-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]benzoate
• InChI: InChI=1S/C25H22N2O5/c1-2-32-25(31)17-11-13-18(14-12-17)26-21(28)10-5-15-27-23(29)19-8-3-6-16-7-4-9-20(22(16)19)24(27)30/h3-4,6-9,11-14H,2,5,10,15H2,1H3,(H,26,28)
• InChI Key: VWLDFXNKKZBVCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol
• CAS No.: 442557-37-1

Description

Ethyl 4-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]benzoate, commonly known as EBIO, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

EBIO acts as a positive allosteric modulator of SK channels, which are calcium-activated potassium channels that play a critical role in regulating membrane potential and neuronal excitability. By binding to a specific site on the SK channel, EBIO enhances the channel's sensitivity to calcium ions, leading to an increase in potassium efflux and hyperpolarization of the cell membrane.
Biochemical and Physiological Effects:
The activation of SK channels by EBIO has been shown to have a variety of biochemical and physiological effects. In neurons, SK channel activation leads to a decrease in excitability and synaptic transmission, which can have a neuroprotective effect in conditions such as epilepsy and stroke. In smooth muscle cells, SK channel activation leads to vasodilation and increased blood flow, which can have therapeutic implications in conditions such as hypertension and ischemic heart disease. In cancer cells, SK channel activation leads to the induction of apoptosis, which can inhibit tumor growth and proliferation.

Advantages and Limitations for Lab Experiments

EBIO has several advantages as a research tool, including its specificity for SK channels, its ability to activate channels in a concentration-dependent manner, and its relatively low toxicity. However, EBIO also has some limitations, including its poor solubility in aqueous solutions and its potential off-target effects at high concentrations.

Future Directions

There are several potential future directions for research on EBIO. One area of interest is the development of more potent and selective SK channel modulators based on the structure of EBIO. Another area of interest is the exploration of the therapeutic potential of EBIO and other SK channel modulators in a variety of disease states, including neurological disorders, cardiovascular disease, and cancer. Additionally, further research is needed to better understand the mechanisms underlying the effects of SK channel modulation by EBIO and other compounds.

Synthesis Methods

EBIO can be synthesized through a multi-step process involving the reaction of 2-amino-3-chlorobenzoic acid with various reagents. One common method involves the reaction of 2-amino-3-chlorobenzoic acid with 4-(2-bromoethyl)benzoic acid to form the intermediate compound, which is then reacted with N-Boc-4-aminobutyric acid to form the final product.

Scientific Research Applications

EBIO has been studied for its potential applications in a variety of scientific fields, including neuroscience, cardiovascular research, and cancer research. In neuroscience, EBIO has been shown to activate small-conductance Ca2+-activated K+ (SK) channels, which play a critical role in regulating neuronal excitability and synaptic transmission. In cardiovascular research, EBIO has been shown to induce vasodilation and increase blood flow through the activation of SK channels in smooth muscle cells. In cancer research, EBIO has been shown to inhibit the growth and proliferation of cancer cells through the induction of apoptosis.